Cas no 2172141-27-2 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)
3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
- EN300-1500549
- 2172141-27-2
- 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
-
- Inchi: 1S/C28H34N2O5/c1-3-8-19(15-26(32)33)29-25(31)16-28(2,18-13-14-18)30-27(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,3,8,13-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: VXLHKZVTEKTXRO-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NC(CC(=O)O)CCC)=O)C1CC1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1500549-1.0g |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1500549-50mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-100mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-250mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-500mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-1000mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-2500mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-5000mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1500549-10000mg |
3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid |
2172141-27-2 | 10000mg |
$14487.0 | 2023-09-27 |
3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
Comprehensive Overview of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172141-27-2)
The compound 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172141-27-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-yl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics and biochemical tools. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.
One of the key features of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is its role as a peptide coupling agent. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains. This compound’s ability to facilitate the formation of amide bonds while maintaining high purity and yield has made it a staple in laboratories focused on peptide-based drug development. With the growing demand for peptide therapeutics, such as those used in oncology and metabolic disorders, the importance of efficient synthesis methods cannot be overstated.
In recent years, the scientific community has explored the potential of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid in addressing challenges related to drug delivery and bioavailability. Its hydrophobic cyclopropyl moiety may enhance membrane permeability, a critical factor in the design of orally active drugs. Additionally, the compound’s compatibility with Fmoc-based chemistry allows for seamless integration into automated synthesis platforms, which are increasingly adopted in high-throughput screening and combinatorial chemistry.
The versatility of CAS No. 2172141-27-2 extends beyond peptide synthesis. It has also been investigated for its potential in bioconjugation strategies, where it serves as a linker for attaching functional groups to biomolecules. This application is particularly relevant in the development of antibody-drug conjugates (ADCs) and targeted therapies, which are among the most rapidly advancing areas in precision medicine. As the demand for personalized treatments grows, compounds like this are expected to play a pivotal role in enabling next-generation therapeutics.
From an industrial perspective, the scalability of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is a topic of keen interest. Manufacturers are optimizing synthetic routes to ensure cost-effective production while maintaining high purity standards. This is particularly important given the compound’s use in GMP-compliant processes, where consistency and quality are paramount. The rise of contract research organizations (CROs) specializing in peptide synthesis has further amplified the demand for reliable intermediates like this one.
Environmental and regulatory considerations are also shaping the discourse around CAS No. 2172141-27-2. As the pharmaceutical industry moves toward greener chemistry practices, researchers are evaluating the compound’s environmental footprint and exploring sustainable alternatives for its synthesis. This aligns with broader trends in green chemistry and the push for reduced waste in chemical manufacturing. Such efforts are not only ethically imperative but also resonate with consumers and investors who prioritize sustainability.
In summary, 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172141-27-2) represents a cutting-edge tool in modern chemical and pharmaceutical research. Its applications span peptide synthesis, drug delivery, bioconjugation, and beyond, making it a compound of enduring relevance. As scientific advancements continue to unfold, this molecule is poised to remain at the forefront of innovation in drug discovery and development.
2172141-27-2 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)